Cas no 1219802-91-1 (Ethyl 4-Isocyanatobenzoate-2,3,5,6-d4)

• Product Name: Ethyl 4-Isocyanatobenzoate-2,3,5,6-d4
• CAS No: 1219802-91-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 1066271
• Update Time: 2025-06-08

Ethyl 4-Isocyanatobenzoate-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-Isocyanatobenzoate-2,3,5,6-d4
• Ethyl 4-Isocyanatobenzoate--d4

• Inchi： 1S/C10H9NO3/c1-2-14-10(13)8-3-5-9(6-4-8)11-7-12/h3-6H,2H2,1H3
• InChI Key： CFEPCPHKICBCJV-UHFFFAOYSA-N
• SMILES： C(C1C([H])=C([H])C(N=C=O)=C([H])C=1[H])(=O)OCC

Additional information on Ethyl 4-Isocyanatobenzoate-2,3,5,6-d4

Recent Advances in the Application of Ethyl 4-Isocyanatobenzoate-2,3,5,6-d4 (CAS: 1219802-91-1) in Chemical Biology and Pharmaceutical Research

Ethyl 4-Isocyanatobenzoate-2,3,5,6-d4 (CAS: 1219802-91-1) is a deuterated derivative of ethyl 4-isocyanatobenzoate, a compound widely used in chemical biology and pharmaceutical research. This deuterated version has gained significant attention in recent years due to its unique properties, including enhanced stability and improved pharmacokinetic profiles, making it a valuable tool in drug discovery and development. Recent studies have explored its applications in various areas, such as isotope labeling, metabolic studies, and the synthesis of novel bioactive compounds.

One of the key advantages of Ethyl 4-Isocyanatobenzoate-2,3,5,6-d4 is its ability to serve as a stable isotope-labeled building block in the synthesis of deuterated pharmaceuticals. This property is particularly useful in mass spectrometry-based metabolic studies, where the incorporation of deuterium atoms allows for more accurate tracking of drug metabolites and their pathways. A recent study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of deuterated analogs of a promising anticancer agent, highlighting its potential in improving drug efficacy and reducing side effects.

In addition to its role in drug metabolism studies, Ethyl 4-Isocyanatobenzoate-2,3,5,6-d4 has been employed in the development of novel chemical probes for target identification and validation. Researchers have utilized its isocyanate group to selectively modify proteins and other biomolecules, enabling the study of protein-ligand interactions and the identification of new drug targets. A recent preprint on bioRxiv detailed the use of this compound in a chemoproteomics approach to identify off-target effects of a known kinase inhibitor, providing valuable insights into drug safety and specificity.

The synthesis and characterization of Ethyl 4-Isocyanatobenzoate-2,3,5,6-d4 have also been the subject of recent investigations. Advanced spectroscopic techniques, including NMR and high-resolution mass spectrometry, have been employed to confirm the structure and purity of the compound. These studies have underscored the importance of rigorous quality control in the production of deuterated compounds for research and pharmaceutical applications. Furthermore, recent improvements in synthetic methodologies have enhanced the scalability and cost-effectiveness of producing this valuable reagent.

Looking ahead, the potential applications of Ethyl 4-Isocyanatobenzoate-2,3,5,6-d4 in chemical biology and pharmaceutical research are vast. Ongoing studies are exploring its use in the development of next-generation therapeutics, including targeted drug delivery systems and precision medicine approaches. As the demand for deuterated compounds continues to grow, this compound is poised to play an increasingly important role in advancing our understanding of drug action and improving therapeutic outcomes.